Cas no 799-34-8 (Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]-)

Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]- structure
799-34-8 structure
Product Name:Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]-
CAS No:799-34-8
MF:C10H8F12O2
MW:388.150165557861
MDL:MFCD00054696
CID:562230
PubChem ID:2776143
Update Time:2025-08-03

Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]-
    • 2-(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptoxymethyl)oxirane
    • 3-(1H,1H,7H-DODECAFLUOROHEPTYLOXY)-1,2-PROPENOXIDE
    • 1H,1H,7H-dodecafluoroheptyl 2,3-epoxypropyl ether
    • 3-(1H,1H,7H-Dodecafluoroheptyloxy)-1,2-epoxypropane
    • 7,7,6,6,5,5,4,4,3,3,2,2-Dodecafluoroheptyloxymethyl oxirane
    • glycidyl 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl ether
    • PC3132FB
    • 2-[[(2,2,3,3,4,4,5,5,6,6,7,7-Dodecafluoroheptyl)oxy]methyl]oxirane (ACI)
    • Oxirane, [[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]- (9CI)
    • Propane, 1-[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]-2,3-epoxy- (6CI, 8CI)
    • 1H,1H,7H-Perfluoroheptoxymethyloxirane
    • 2,2,3,3,4,4,5,5,6,6,7,7-Dodecafluoroheptyloxymethyl oxirane
    • 2-(4,4,5,5,6,6,7,7,8,8,9,9-Dodecafluoro-2-oxanonyl)oxirane
    • 3-(1H,1H,7H-Dodecafluoro-1-heptyloxy)-1,2-epoxypropane
    • E 5644
    • 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl glycidyl ether
    • 2-((2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyloxy)methyl)oxirane
    • FT-0613491
    • AKOS015913190
    • 799-34-8
    • MFCD00054696
    • SCHEMBL711178
    • DTXSID50379839
    • A839788
    • 3-(1H,1H,7H-Perfluoroheptyloxy)-1,2-propenoxide
    • MDL: MFCD00054696
    • Inchi: 1S/C10H8F12O2/c11-5(12)7(15,16)9(19,20)10(21,22)8(17,18)6(13,14)3-23-1-4-2-24-4/h4-5H,1-3H2
    • InChI Key: BUSYHRRDAMGPJN-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(C(C(COCC1CO1)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 388.03300
  • Monoisotopic Mass: 388.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 21.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.614 g/mL at 25 °C(lit.)
  • Boiling Point: 97-98 °C4 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.345(lit.)
  • PSA: 21.76000
  • LogP: 3.84340
  • Solubility: Not determined

Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]- Security Information

  • Hazard Statement: Irritant
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]- Pricemore >>

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Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]- Production Method

Production Method 1

Reaction Conditions
Reference
The efficiency of using fluorine-containing surfactants for property modification of polyurethanes filled with chalk
Lyapunov, A. Ya.; et al, Polymer Science, 2014, 7(2), 127-132

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  3 h, 30 - 40 °C
Reference
Synthesis and properties of fluorinated glycidyl ether
Wang, Chengzhong; et al, Huagong Xinxing Cailiao, 2008, 36(8), 70-71

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Acetonitrile ,  Water ;  rt; 20 min, cooled; 6 h, 20 °C
1.2 3 h, rt; 1 h, 50 °C
Reference
Promising prospects for using partially fluorinated alcohols as O-nucleophilic reagents in organofluoric synthesis
Il'in, A. A.; et al, Russian Journal of Applied Chemistry, 2007, 80(3), 405-418

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Water ;  5 h, 70 °C
Reference
Preparation and fluorine enrichment behavior of fluorinated polyester
Xiong, Jinsu; et al, Journal of Coatings Technology and Research, 2013, 10(5), 621-629

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Acetonitrile
Reference
Promising prospects for using partially fluorinated alcohols as O-nucleophilic reagents in organofluoric synthesis
Il'in, A. A.; et al, Russian Journal of Applied Chemistry, 2007, 80(3), 405-418

Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]- Raw materials

Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl)oxy]methyl]- Preparation Products

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